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Compound of Interest

Compound Name: 2-Methylpentane-1,5-diol

Cat. No.: B1364139 Get Quote

This guide serves as an in-depth technical resource for researchers, scientists, and drug

development professionals on 2-methylpentane-1,5-diol. It covers the molecule's fundamental

properties, synthesis, analytical characterization, applications, and safety protocols, with a

focus on providing practical insights and validated methodologies.

Core Molecular Identity and Nomenclature
Correctly identifying a chemical entity is the foundation of all scientific work. The compound in

question is systematically named according to the rules set by the International Union of Pure

and Applied Chemistry (IUPAC).

The IUPAC name for the structure is 2-methylpentane-1,5-diol.[1][2] This name is derived by

identifying the longest carbon chain containing the principal functional groups (the two hydroxyl

groups), which is a five-carbon chain (a pentane derivative). The hydroxyl groups are located at

positions 1 and 5. A methyl group is present at position 2 of this chain.

Structural and Registration Identifiers
For unambiguous identification in databases and regulatory documents, a variety of identifiers

are used.
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Identifier Value Source

IUPAC Name 2-methylpentane-1,5-diol [1][2]

CAS Number 42856-62-2 [1][2][3]

Molecular Formula C₆H₁₄O₂ [1][2][3][4]

SMILES CC(CCCO)CO [1][4]

InChI
InChI=1S/C6H14O2/c1-6(5-

8)3-2-4-7/h6-8H,2-5H2,1H3
[1][4]

InChIKey
AAAWJUMVTPNRDT-

UHFFFAOYSA-N
[1][4]

EC Number 255-971-5 [1][5]

UNII K8JS6MSH8C [1]

Physicochemical Properties
Understanding the physicochemical properties of 2-methylpentane-1,5-diol is critical for its

application in experimental design, formulation, and synthesis.
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Property Value Unit Notes

Molecular Weight 118.17 g/mol [1][6]

Appearance Liquid - At room temperature.

Boiling Point 229.9 °C At 760 mmHg.[5]

Melting Point 26.38 °C Estimated.[5]

Flash Point 107.2 °C [5]

Density 0.961 g/cm³ [5]

XLogP3 0.4 -
A measure of

lipophilicity.[1][5]

Hydrogen Bond

Donors
2 -

The two hydroxyl

groups.[1][5]

Hydrogen Bond

Acceptors
2 -

The two oxygen

atoms.[1][5]

Rotatable Bond Count 4 - [5][6]

Synthesis and Manufacturing
The synthesis of diols such as 2-methylpentane-1,5-diol is of significant industrial interest.

One documented approach involves the reduction of a suitable lactone precursor.

Synthesis via Lactone Reduction
A common and high-yielding method for preparing 2-methylpentane-1,5-diol is the reduction

of α-methyl-δ-valerolactone. This pathway is efficient, with reported yields as high as 99%.[5]

Causality of Experimental Choice: The choice of a strong reducing agent is paramount for the

successful ring-opening reduction of the cyclic ester (lactone) to the corresponding diol. Borane

complexes, such as borane-tetrahydrofuran or borane-dimethyl sulfide, are often employed due

to their high reactivity and selectivity for reducing carboxylic acid derivatives. The reaction is

typically performed in an aprotic ether solvent like tetrahydrofuran (THF) to ensure the stability

of the reducing agent and to facilitate the reaction.
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Experimental Protocol: Reduction of α-methyl-δ-valerolactone
Reaction Setup: A dry, inert-atmosphere reaction vessel (e.g., a round-bottom flask equipped

with a magnetic stirrer, reflux condenser, and nitrogen inlet) is charged with a solution of α-

methyl-δ-valerolactone in anhydrous tetrahydrofuran (THF).

Addition of Reducing Agent: A solution of a borane complex (e.g., C₁₃H₃₁BS in THF) is added

dropwise to the lactone solution at a controlled temperature, typically around 20°C.[5]

Reaction Monitoring: The reaction is stirred for an extended period, for instance, 18 hours, to

ensure complete reduction.[5] Progress can be monitored by techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC) to observe the disappearance of the

starting lactone.

Workup: Upon completion, the reaction is carefully quenched with a protic solvent (e.g.,

methanol or water) to decompose any excess reducing agent. The product is then typically

extracted into an organic solvent.

Purification: The crude product is purified by fractional distillation under reduced pressure to

yield high-purity 2-methylpentane-1,5-diol.
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Synthesis Workflow: Lactone Reduction
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Caption: Workflow for the synthesis of 2-methylpentane-1,5-diol.

Applications in Research and Drug Development
Diols are versatile compounds in various industries, including pharmaceuticals and cosmetics.

2-Methylpentane-1,5-diol and its isomers have demonstrated utility as formulation excipients

and chemical building blocks.
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Role as a Formulation Excipient
Aliphatic diols are known to function as solvents, preservatives, and penetration enhancers in

topical dermatological formulations.[7][8] While much of the literature focuses on its close

structural relative, pentane-1,5-diol, the principles are applicable. These diols can increase the

percutaneous absorption of active pharmaceutical ingredients (APIs).[7]

Mechanism of Action: Diols can enhance skin penetration by temporarily disrupting the highly

ordered lipid structure of the stratum corneum, the outermost layer of the skin. This disruption

increases the fluidity of the lipid bilayers, thereby facilitating the diffusion of the API through the

skin barrier. Furthermore, their solvent properties can improve the solubility of the API within

the formulation vehicle, which is a prerequisite for effective skin permeation.

Use in Cosmetics and Personal Care
2-Methylpentane-1,5-diol is utilized in products to improve skin and mental stability by

enabling the release of aroma oils and vitamins.[3][5] Its properties also make it a useful

component in the preparation of waterproof and insulating paints.[3][5] Its isomer, 2-methyl-2,4-

pentanediol (hexylene glycol), is widely used in skincare, haircare, and cosmetic products for

its surfactant and emulsion-stabilizing properties.[9]

Safety, Handling, and Storage
Adherence to proper safety protocols is essential when handling any chemical. While specific

GHS classification for 2-methylpentane-1,5-diol is not consistently available across all

sources, general safe handling practices for laboratory chemicals should be strictly followed.[6]

The safety data for the related compound 2-methylpentan-2,4-diol indicates it can cause skin

and serious eye irritation.[10][11]

Personal Protective Equipment (PPE) and Handling
Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[10]

Eye Protection: Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU)

or NIOSH (US) standards.[12][13]
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Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) and a lab coat. Avoid

contact with skin.[12] If contact occurs, wash the affected area with plenty of soap and water.

[10]

General Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly after

handling.[10][11]

Safe Handling Procedures
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Caption: Core safety principles for handling 2-methylpentane-1,5-diol.

Storage and Disposal
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[10] Protect

from moisture.
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Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Methyl-1,5-pentanediol | C6H14O2 | CID 3016390 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-methylpentane-1,5-diol [webbook.nist.gov]

3. 2-methylpentane-1,5-diol CAS#: 42856-62-2 [m.chemicalbook.com]

4. GSRS [precision.fda.gov]

5. lookchem.com [lookchem.com]

6. Page loading... [wap.guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1364139?utm_src=pdf-body
https://www.benchchem.com/product/b1364139?utm_src=pdf-body
https://www.benchchem.com/product/b1364139?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3016390
https://pubchem.ncbi.nlm.nih.gov/compound/3016390
https://webbook.nist.gov/cgi/inchi?ID=C42856622&Units=CAL
https://m.chemicalbook.com/ProductChemicalPropertiesCB7907599_EN.htm
https://precision.fda.gov/ginas/app/ui/substances/581af9a6-9c90-44cc-b316-2577b9415cf6
https://www.lookchem.com/404.htm
https://wap.guidechem.com/encyclopedia/2-methylpentane-1-5-diol-dic91732.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Pentane-1,5-diol as a percutaneous absorption enhancer - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. A comparison of pentane-1,5-diol to other diols for use in dermatology - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. 2-Methyl-2,4-pentanediol - Wikipedia [en.wikipedia.org]

10. fishersci.co.uk [fishersci.co.uk]

11. chemos.de [chemos.de]

12. chemicalbook.com [chemicalbook.com]

13. fishersci.com [fishersci.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Methylpentane-
1,5-diol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1364139#2-methylpentane-1-5-diol-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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